Cas no 2172006-06-1 (2-methyl-5-propyloxolane-3-carboxylic acid)

• Product Name: 2-methyl-5-propyloxolane-3-carboxylic acid
• CAS No: 2172006-06-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6079261
• PubChem ID: 165599035
• Update Time: 2025-05-21

2-methyl-5-propyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-propyloxolane-3-carboxylic acid
• 2172006-06-1
• EN300-1609573

• Inchi： 1S/C9H16O3/c1-3-4-7-5-8(9(10)11)6(2)12-7/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： MQLNXVBGRJWJLP-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(=O)O)CC1CCC

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methyl-5-propyloxolane-3-carboxylic acid

2-Methyl-5-Propyloxolane-3-Carboxylic Acid: A Comprehensive Overview

The compound 2-methyl-5-propyloxolane-3-carboxylic acid (CAS No. 2172006-06-1) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of cyclic esters, specifically oxolane derivatives, and has garnered significant attention in recent years due to its potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The oxolane ring, also known as a tetrahydrofuran ring, forms the core of this molecule, with a methyl group at position 2 and a propyl group at position 5. The carboxylic acid functional group at position 3 imparts acidic properties, making it versatile for chemical modifications.

Recent studies have highlighted the importance of oxolane derivatives in drug delivery systems. The cyclic structure of oxolane provides stability and enhances bioavailability when incorporated into pharmaceutical formulations. For instance, researchers have explored the use of 2-methyl-5-propyloxolane-3-carboxylic acid as a precursor for synthesizing prodrugs, which can be activated in the body to release the active therapeutic agent. This approach minimizes side effects and improves patient compliance.

In the realm of agrochemicals, the compound has shown promise as a biopesticide. The carboxylic acid group can be modified to target specific pests or pathogens, offering an eco-friendly alternative to conventional chemical pesticides. Moreover, its ability to form stable esters makes it an ideal candidate for developing slow-release formulations that enhance efficacy over extended periods.

From a synthetic chemistry perspective, 2-methyl-5-propyloxolane-3-carboxylic acid serves as a valuable building block for constructing complex molecules. Its reactivity can be tuned by modifying the substituents on the oxolane ring or by introducing additional functional groups. For example, researchers have utilized this compound to synthesize novel polymers with tailored properties for use in advanced materials such as biodegradable plastics and flexible electronics.

The synthesis of 2-methyl-5-propyloxolane-3-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the cyclization of a diacid with an appropriate diol in the presence of an acid catalyst. This method ensures high yield and purity, making it suitable for large-scale production.

Looking ahead, ongoing research is focused on optimizing the synthesis and application of this compound. Advances in green chemistry are expected to further enhance its sustainability profile, making it an even more attractive option for industrial applications. Additionally, computational studies are being conducted to predict its interactions with biological systems, paving the way for novel therapeutic applications.

In conclusion, 2-methyl-5-propyloxolane-3-carboxylic acid is a versatile compound with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for scientists and engineers seeking innovative solutions in drug development, agriculture, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technology and improving quality of life is set to grow significantly.